Cas no 1280642-23-0 (2-(4,4-Dimethyl-1-piperidyl)aniline)

• Product Name: 2-(4,4-Dimethyl-1-piperidyl)aniline
• CAS No: 1280642-23-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD17258586
• CID: 4566424
• Update Time: 2025-05-21

2-(4,4-Dimethyl-1-piperidyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Dimethyl-1-piperidyl)aniline
• SY225473

• MDL： MFCD17258586
• Inchi： 1S/C13H20N2/c1-13(2)7-9-15(10-8-13)12-6-4-3-5-11(12)14/h3-6H,7-10,14H2,1-2H3
• InChI Key： UFBNYSQNRWLDGA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)CCC(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4,4-Dimethyl-1-piperidyl)aniline

Comprehensive Overview of 2-(4,4-Dimethyl-1-piperidyl)aniline (CAS No. 1280642-23-0): Properties, Applications, and Industry Insights

2-(4,4-Dimethyl-1-piperidyl)aniline (CAS No. 1280642-23-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative combines an aromatic amine with a sterically hindered 4,4-dimethylpiperidine moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₂₀N₂, and molecular weight of 204.31 g/mol position it as a versatile building block in medicinal chemistry.

Recent studies highlight the compound's role in developing kinase inhibitors and G protein-coupled receptor (GPCR) modulators, addressing trending research areas like cancer therapeutics and neurodegenerative disease interventions. The 2-(4,4-dimethylpiperidin-1-yl)aniline scaffold exhibits improved metabolic stability compared to unsubstituted analogs, a key consideration in drug design. Researchers frequently search for "piperidine amine derivatives in drug discovery" or "CAS 1280642-23-0 synthetic applications," reflecting growing industrial interest.

Synthetic routes to 2-(4,4-Dimethyl-1-piperidyl)aniline typically involve Buchwald-Hartwig amination or nucleophilic aromatic substitution, with optimization focusing on green chemistry principles – a major focus in modern organic synthesis. The compound's logP value (~2.8) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration in CNS-targeted compounds. Analytical characterization via HPLC, NMR, and mass spectrometry confirms high purity (>98%), crucial for pharmaceutical applications.

In material science, this aniline derivative serves as a precursor for conducting polymers and coordination complexes, with researchers exploring its potential in organic electronics and catalysis. The dimethylpiperidine group provides steric control in asymmetric synthesis, addressing the popular search topic "chiral auxiliaries in organic synthesis." Stability studies show the compound remains intact under ambient conditions for extended periods when stored properly.

Regulatory status varies by region, but 2-(4,4-Dimethyl-1-piperidyl)aniline currently falls outside major restriction lists, facilitating global research collaboration. Suppliers often provide technical data sheets highlighting solubility profiles (soluble in ethanol, DMSO; sparingly soluble in water) and spectroscopic fingerprints for quality verification. The compound's structure-activity relationship (SAR) potential makes it a frequent subject in patent literature, particularly for heterocyclic drug development.

Emerging applications include its use in fluorescent probes and metal-organic frameworks (MOFs), aligning with nanotechnology trends. Safety assessments recommend standard organic compound handling procedures, with particular attention to amine group reactivity. The scientific community continues investigating derivatives of CAS 1280642-23-0 for bioisosteric replacements in lead optimization – a hot topic in computational chemistry forums.

Market analysis indicates steady demand growth for pharmaceutical intermediates like this compound, driven by increased R&D investment in targeted therapies. Comparative studies with similar N-arylpiperidines reveal distinct advantages in binding affinity and selectivity profiles. Researchers frequently inquire about "scalable synthesis of 2-(4,4-dimethylpiperidin-1-yl)aniline" and "structure-based drug design with piperidine cores," reflecting practical development concerns.

Future directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitors, two rapidly evolving therapeutic modalities. Its balanced hydrogen bond donor/acceptor count (2/2) and rotatable bonds (3) make it attractive for fragment-based drug discovery. The 1280642-23-0 CAS registry continues accumulating references in scientific databases, confirming its expanding utility across chemical disciplines.